Cas no 1338811-40-7 (benzyl N-(4-iodophenyl)methylcarbamate)

• Product Name: benzyl N-(4-iodophenyl)methylcarbamate
• CAS No: 1338811-40-7
• MF: C₁₅H₁₄INO₂
• MW: 367.181636333466
• CID: 5620085
• PubChem ID: 67440714
• Update Time: 2025-05-20

benzyl N-(4-iodophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-iodophenyl)methyl]carbamate
• EN300-28300555
• 1338811-40-7
• Benzyl 4-iodobenzylcarbamate
• SCHEMBL2530084
• NNHNQENFVCURTC-UHFFFAOYSA-N
• Carbamic acid, N-[(4-iodophenyl)methyl]-, phenylmethyl ester
• benzyl N-(4-iodophenyl)methylcarbamate

• Inchi： 1S/C15H14INO2/c16-14-8-6-12(7-9-14)10-17-15(18)19-11-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,17,18)
• InChI Key： NNHNQENFVCURTC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.00693g/mol
• Monoisotopic Mass: 367.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Boiling Point: 461.4±38.0 °C(Predicted)
• pka: 11.84±0.46(Predicted)

Additional information on benzyl N-(4-iodophenyl)methylcarbamate

Introduction to Benzyl N-(4-iodophenyl)methylcarbamate (CAS No. 1338811-40-7)

Benzyl N-(4-iodophenyl)methylcarbamate, a compound with the chemical identifier CAS No. 1338811-40-7, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the carbamate class of chemicals, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The structural uniqueness of this molecule, particularly the presence of a benzyl group and a 4-iodophenyl moiety, makes it a subject of intense interest among researchers exploring novel synthetic pathways and biological activities.

The benzyl group, characterized by its -CH₂Ph moiety, is a common pharmacophore in drug design due to its ability to enhance solubility and metabolic stability. In contrast, the 4-iodophenyl group introduces a halogenated aromatic ring, which is frequently utilized in medicinal chemistry for its electronic effects and potential interactions with biological targets. The combination of these structural elements in Benzyl N-(4-iodophenyl)methylcarbamate suggests a broad spectrum of potential applications, particularly in the development of new therapeutic agents.

Recent advancements in the field of pharmaceutical chemistry have highlighted the importance of halogenated aromatic compounds in drug discovery. The iodine atom in the 4-iodophenyl group can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the synthesis of more complex molecular architectures. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules.

One of the most compelling aspects of Benzyl N-(4-iodophenyl)methylcarbamate is its potential role as an intermediate in the synthesis of more sophisticated pharmacological entities. Researchers have been exploring its utility in generating derivatives with enhanced biological activity. For instance, modifications at the benzyl or 4-iodophenyl positions could lead to compounds with improved binding affinity to target enzymes or receptors. This flexibility makes it a valuable building block for medicinal chemists aiming to develop novel drugs.

The carbamate functional group itself is known for its versatility in biological interactions. Carbamates can act as transition-state mimics, making them effective inhibitors of various enzymes. This property has been leveraged in the design of drugs targeting enzymes involved in metabolic pathways or signal transduction cascades. The presence of both carbamate and halogenated aromatic groups in Benzyl N-(4-iodophenyl)methylcarbamate suggests that it could exhibit dual functionality, potentially offering synergistic effects when incorporated into drug candidates.

In terms of synthetic methodologies, Benzyl N-(4-iodophenyl)methylcarbamate can be synthesized through multi-step organic transformations. The introduction of the iodine atom at the para position of phenol is typically achieved using iodinating agents such as iodine monochloride or N-iodosuccinimide (NIS). Subsequent reaction with benzoyl chloride followed by treatment with sodium hydride and methyl iodide yields the desired carbamate derivative. These synthetic routes are well-documented and provide a robust framework for further derivatization.

The compound's relevance extends beyond academic research into practical applications. Industries involved in pharmaceutical development are keen on exploring novel intermediates that can streamline drug discovery processes. The structural features of Benzyl N-(4-iodophenyl)methylcarbamate make it an attractive candidate for library screening programs aimed at identifying lead compounds for various therapeutic indications.

Recent studies have also highlighted the importance of computational methods in optimizing the synthesis and properties of such compounds. Molecular modeling techniques can be employed to predict binding affinities, metabolic stability, and other physicochemical properties before experimental validation. This approach not only accelerates the drug discovery process but also reduces the need for extensive trial-and-error experimentation.

The environmental impact and sustainability considerations are increasingly becoming integral parts of chemical research. The synthesis of Benzyl N-(4-iodophenyl)methylcarbamate can be optimized to minimize waste generation and hazardous byproducts. Green chemistry principles advocate for using renewable feedstocks, catalytic processes, and energy-efficient methods to achieve these goals. Such practices align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, Benzyl N-(4-iodophenyl)methylcarbamate (CAS No. 1338811-40-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to evolve, this compound will likely play an increasingly important role in drug discovery and development efforts worldwide.